![molecular formula C14H18N2O2 B3945692 N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide](/img/structure/B3945692.png)
N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide
Overview
Description
N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide, also known as MPAA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAA is a member of the acetamide family and is classified as a small molecule.
Mechanism of Action
N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide works by inhibiting the activity of certain enzymes, specifically metalloenzymes. This inhibition occurs through the formation of a complex between this compound and the enzyme, which prevents the enzyme from carrying out its normal function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In particular, this compound has been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have antitumor properties, which may make it useful in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide in lab experiments is that it is a small molecule, which makes it easier to work with than larger molecules. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using this compound in lab experiments is that it may not be as effective as other compounds that target the same enzymes.
Future Directions
There are several future directions for research on N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide. One area of research could focus on developing more potent inhibitors of the enzymes targeted by this compound. Another area of research could focus on developing new drugs that incorporate this compound as a key component. Additionally, further research could be done to understand the mechanisms by which this compound exerts its effects on enzymes and to identify new targets for this compound and related compounds.
Scientific Research Applications
N-(2-methylphenyl)-2-oxo-2-(1-piperidinyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on this compound's ability to inhibit the activity of certain enzymes, which may lead to the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
N-(2-methylphenyl)-2-oxo-2-piperidin-1-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-11-7-3-4-8-12(11)15-13(17)14(18)16-9-5-2-6-10-16/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEJQGWWOLNMTPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(=O)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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